Cas no 1261451-08-4 (2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine)
2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine
-
- Inchi: 1S/C13H10F3NO2/c1-18-12-11(3-2-8-17-12)9-4-6-10(7-5-9)19-13(14,15)16/h2-8H,1H3
- InChI Key: ZWNQMWVBRMDQPP-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C1=CC=CN=C1OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 278
- XLogP3: 4
- Topological Polar Surface Area: 31.4
2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004115-250mg |
2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine |
1261451-08-4 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A013004115-500mg |
2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine |
1261451-08-4 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013004115-1g |
2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine |
1261451-08-4 | 97% | 1g |
$1549.60 | 2023-09-03 |
2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine
2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview
The compound 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261451-08-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyridine ring structure and substituents, exhibits remarkable properties that make it a valuable asset in various research and industrial applications.
Recent studies have highlighted the potential of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine in drug discovery, particularly in the development of novel therapeutic agents. Its ability to interact with specific biological targets, such as protein kinases and receptors, has been extensively explored. Researchers have demonstrated that this compound can modulate cellular signaling pathways, offering promising leads for the treatment of diseases such as cancer and neurodegenerative disorders.
In addition to its pharmacological applications, 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine has also been investigated for its electronic properties. The trifluoromethoxy group attached to the phenyl ring contributes significantly to the molecule's stability and reactivity, making it a candidate for advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound, further enhancing its potential for industrial applications.
The synthesis of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts alkylation and subsequent functionalization to introduce the methoxy and trifluoromethoxy groups. The optimization of reaction conditions has been a focal point of recent research, with studies focusing on improving yield and purity while minimizing environmental impact.
From a structural perspective, 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine features a pyridine ring substituted with a methoxy group at position 2 and a 4-trifluoromethoxy phenyl group at position 3. This arrangement imparts unique electronic characteristics, including enhanced conjugation and electron-withdrawing effects. These properties are crucial for its performance in both biological and electronic systems.
Recent collaborative efforts between academic institutions and industry have led to groundbreaking discoveries regarding the bioavailability and toxicity profiles of 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine. Preclinical studies indicate that this compound exhibits favorable pharmacokinetic properties, making it a strong candidate for further clinical development. Additionally, its low toxicity profile suggests that it could be safely administered at therapeutic doses.
In conclusion, 2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261451-08-4) stands at the forefront of modern chemical research due to its versatile properties and wide-ranging applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.
1261451-08-4 (2-Methoxy-3-(4-(trifluoromethoxy)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)